Cas no 1259280-37-9 (2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane)

• Product Name: 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
• CAS No: 1259280-37-9
• MF: C₃₁H₂₉BO₂
• MW: 444.371768712997
• MDL: MFCD30187268
• CID: 2162650
• PubChem ID: 354334155
• Update Time: 2025-06-15

2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4-Pinacol ester-9,9-dipehnylfluorene
• 2-(9,9-Diphenyl-9H-fluoren-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9,9-dipehnylfluorene-4-pinacol ester-
• 9,9-Diphenyl-9H-fluorene-4-boronic Acid Pinacol Ester
• 9,9-Diphenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-fluorene
• 9，9-Diphenyl-9H-Fluoren-4-Ylboronic Acid Pinacol Ester
• 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

• MDL： MFCD30187268
• Inchi： 1S/C31H29BO2/c1-29(2)30(3,4)34-32(33-29)27-21-13-20-26-28(27)24-18-11-12-19-25(24)31(26,22-14-7-5-8-15-22)23-16-9-6-10-17-23/h5-21H,1-4H3
• InChI Key： WTFLXHPXCVWFEP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C=2C2C=CC=CC=2C3(C2C=CC=CC=2)C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168.0 to 172.0 deg-C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

Recent Advances in the Application of 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS: 1259280-37-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS: 1259280-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique fluorene-based structure, has demonstrated remarkable potential in various applications, including organic synthesis, drug discovery, and materials science. Recent studies have focused on its utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules and pharmaceuticals.

One of the most notable advancements involves the use of this compound in the development of novel therapeutic agents. Researchers have leveraged its boronic ester functionality to create targeted inhibitors for enzymes implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of proteasome inhibitors, which showed promising activity against multiple myeloma cell lines. The study underscored the compound's ability to enhance the bioavailability and metabolic stability of the resulting drug candidates.

In addition to its pharmaceutical applications, 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane has been explored in the field of materials science. Its rigid, aromatic structure makes it an excellent candidate for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. A recent publication in Advanced Materials demonstrated its incorporation into a new class of emissive materials, achieving high quantum yields and thermal stability. These findings suggest that the compound could play a pivotal role in the next generation of display technologies.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2024 study in Organic Process Research & Development reported a scalable synthetic route that employs palladium-catalyzed borylation, achieving a 75% yield with high purity. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the versatility of 2-(9,9-Diphenyl-9h-Fluoren-4-Yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane positions it as a valuable tool in interdisciplinary research. Future studies are likely to explore its applications in bioimaging, where its fluorescent properties could be harnessed for diagnostic purposes, and in the design of covalent organic frameworks (COFs) for catalytic applications. As the field continues to evolve, this compound is poised to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.